Cas no 89815-85-0 (2-Propenethioamide, N-(4-methoxyphenyl)-3-(4-morpholinyl)-3-phenyl-)

• Product name: 2-Propenethioamide, N-(4-methoxyphenyl)-3-(4-morpholinyl)-3-phenyl-
• CAS No: 89815-85-0
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 588273
• PubChem ID: 71326348

2-Propenethioamide, N-(4-methoxyphenyl)-3-(4-morpholinyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethioamide, N-(4-methoxyphenyl)-3-(4-morpholinyl)-3-phenyl-
• N-(4-methoxyphenyl)-3-morpholin-4-yl-3-phenylprop-2-enethioamide
• DTXSID80755566
• N-(4-Methoxyphenyl)-3-(morpholin-4-yl)-3-phenylprop-2-enethioamide
• 89815-85-0

• Inchi： InChI=1S/C20H22N2O2S/c1-23-18-9-7-17(8-10-18)21-20(25)15-19(16-5-3-2-4-6-16)22-11-13-24-14-12-22/h2-10,15H,11-14H2,1H3,(H,21,25)
• InChI Key： JIPFUCZSGFKDEW-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=S)C=C(C2=CC=CC=C2)N3CCOCC3

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 65.8Ų
• XLogP3: 3.3